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Compound of Interest

Compound Name: CP-24879 hydrochloride

CAS No.: 10141-51-2

Cat. No.: B1669476

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling CP-24879 hydrochloride. The following procedures

are designed to ensure safe operational handling and disposal in a laboratory setting.

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment is provided below. Always consult

your institution's specific safety protocols.
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PPE Category Item Specification/Standard

Eye Protection Safety Glasses
ANSI Z87.1 certified (or

equivalent) with side shields.

Hand Protection Disposable Gloves

Nitrile or latex gloves. Inspect

prior to use and dispose of

contaminated gloves in

accordance with laboratory

and local regulations.[1]

Body Protection Laboratory Coat
Standard laboratory coat to

prevent skin contact.

Respiratory Dust Mask/Respirator

Recommended when handling

the powder form to avoid

inhalation of dusts. Use in a

well-ventilated area or under a

chemical fume hood.[1][2]

Health and Safety Information
CP-24879 hydrochloride is not classified as a hazardous substance or mixture.[1] However,

standard laboratory chemical handling precautions should be observed.

Inhalation: Avoid inhaling dust. If inhaled, move to an area with fresh air.[1]

Skin Contact: Avoid contact with skin. In case of contact, immediately remove contaminated

clothing and rinse the affected skin area with water.[1]

Eye Contact: Avoid contact with eyes. If contact occurs, rinse thoroughly with plenty of water.

If wearing contact lenses, remove them before rinsing.[1]

Ingestion: If swallowed, drink two glasses of water at most. If feeling unwell, consult a

physician.[1]

Handling and Storage Procedures
Safe Handling:
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Handle with gloves, ensuring proper glove removal technique to avoid skin contact.[1]

Wash hands thoroughly after handling.

Work in a well-ventilated area to avoid dust generation and inhalation.[1]

Keep the container tightly closed when not in use.

Storage:

Store in a dry, cool, and well-ventilated place.

Keep containers tightly closed.

Spill and Disposal Plan
Spill Containment:

Evacuate the immediate area if a significant amount of dust is generated.[1]

Cover drains to prevent the substance from entering them.[1]

For dry spills, carefully collect the material, bind it, and pump it off. Avoid generating dust

during this process.[1]

Clean the affected area thoroughly.

Waste Disposal:

Dispose of waste material in accordance with national and local regulations.[1]

Do not mix with other waste. Leave the chemical in its original container if possible.[1]

Handle uncleaned containers as you would the product itself.[1]

Experimental Workflow for Handling CP-24879
Hydrochloride
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The following diagram outlines the standard procedure for safely handling CP-24879
hydrochloride in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Weigh CP-24879 Hydrochloride

Prepare Solution (if applicable)

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE Properly

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of CP-24879 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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